3-(4-tert-butylphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid

• IUPAC Name: 3-(4-tert-butylphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid
• InChI: InChI=1S/C20H22N2O5/c1-20(2,3)15-8-4-13(5-9-15)17(12-18(23)24)21-19(25)14-6-10-16(11-7-14)22(26)27/h4-11,17H,12H2,1-3H3,(H,21,25)(H,23,24)
• InChI Key: IBUOYHXPGONYFX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(CC(=O)O)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol

Description

3-(4-tert-butylphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid, also known as NBMPR, is a chemical compound that has been widely used in scientific research for its ability to inhibit nucleoside transporters.

Mechanism of Action

3-(4-tert-butylphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid inhibits nucleoside transporters by binding to the transporter protein and preventing the uptake of nucleosides into cells. This leads to a depletion of intracellular nucleosides, which can affect various cellular processes such as DNA and RNA synthesis.
Biochemical and Physiological Effects:
The inhibition of nucleoside transporters by 3-(4-tert-butylphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid has been shown to have various biochemical and physiological effects. For example, 3-(4-tert-butylphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid has been shown to inhibit the growth of cancer cells by depleting intracellular nucleosides. Additionally, 3-(4-tert-butylphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid has been shown to affect the immune system by inhibiting the proliferation of T cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-tert-butylphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid in lab experiments is its ability to selectively inhibit nucleoside transporters, which allows researchers to study the effects of nucleoside depletion on cellular processes. However, one limitation of using 3-(4-tert-butylphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid is that it can have off-target effects on other transporters, which can complicate the interpretation of results.

Future Directions

There are several future directions for research involving 3-(4-tert-butylphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid. One direction is to study the effects of 3-(4-tert-butylphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid on nucleoside transporters in different cell types and tissues. Another direction is to develop more selective inhibitors of nucleoside transporters that do not have off-target effects. Additionally, researchers could study the effects of nucleoside depletion on other cellular processes, such as protein synthesis and metabolism.

Scientific Research Applications

3-(4-tert-butylphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid has been widely used in scientific research to study the role of nucleoside transporters in various biological processes. Nucleoside transporters are responsible for the uptake of nucleosides into cells, which are essential for DNA and RNA synthesis. 3-(4-tert-butylphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid inhibits nucleoside transporters, which allows researchers to study the effects of nucleoside depletion on cellular processes.